N-(4-ethylphenyl)-2-((3-(4-fluorobenzyl)-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[[3-[(4-fluorophenyl)methyl]-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C27H22FN3O3S/c1-2-17-9-13-20(14-10-17)29-23(32)16-35-27-30-24-21-5-3-4-6-22(21)34-25(24)26(33)31(27)15-18-7-11-19(28)12-8-18/h3-14H,2,15-16H2,1H3,(H,29,32)
• InChI Key: JQGOJEGSRZTWRF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=C(C=C4)F)OC5=CC=CC=C53
• Molecular Formula: C27H22FN3O3S
• Molecular Weight: 487.5 g/mol
• CAS No.: 892281-07-1

Description

N-(4-ethylphenyl)-2-((3-(4-fluorobenzyl)-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C27H22FN3O3S and its molecular weight is 487.55. The purity is usually 95%.
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Biological Activity

N-(4-ethylphenyl)-2-((3-(4-fluorobenzyl)-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide (CAS Number: 892281-07-1) is a synthetic compound with potential biological activities. Its structure includes a benzofuro-pyrimidine moiety, which is known for its diverse pharmacological properties. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy in various biological systems, and potential therapeutic applications.

• Molecular Formula : C27H22FN3O3S
• Molecular Weight : 487.5 g/mol
• Structure : The compound features a complex structure that integrates several functional groups, contributing to its biological activities.

The biological activity of this compound can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : The compound may act as an inhibitor of specific enzymes involved in disease processes, particularly those related to cancer and inflammation.
• Antioxidant Properties : Preliminary studies suggest that the compound exhibits antioxidant activity, which can mitigate oxidative stress in cells.
• Interaction with Cellular Receptors : It may interact with various receptors in the body, influencing signaling pathways associated with cell proliferation and apoptosis.

Anticancer Activity

Research indicates that compounds similar to this compound demonstrate significant anticancer properties. For instance:

Compound	Cancer Type	Mechanism	Reference
Similar Benzofuro Compounds	Breast Cancer	Induces apoptosis via mitochondrial pathway
Benzofuro-Pyrimidine Derivatives	Lung Cancer	Inhibits cell proliferation through cell cycle arrest

Antimicrobial Activity

The compound also shows promise as an antimicrobial agent. Studies have demonstrated effectiveness against various bacterial strains:

Microorganism	Activity	Reference
E. coli	Inhibitory
S. aureus	Moderate activity

Case Studies and Research Findings

• Case Study on Anticancer Effects :
  A study published in the Journal of Medicinal Chemistry evaluated a series of benzofuro-pyrimidine derivatives for their anticancer activities. The results indicated that modifications at the 4-position significantly enhanced cytotoxicity against breast and lung cancer cell lines.
• Antimicrobial Efficacy Study :
  Research conducted in a microbiology lab tested the antimicrobial properties of related compounds against common pathogens. The results showed that these compounds could effectively inhibit bacterial growth, suggesting potential for development into therapeutic agents.